N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide
• InChI: InChI=1S/C21H14FN3O2/c22-14-10-12-15(13-11-14)23-20(26)19-17-8-4-5-9-18(17)21(27)25(24-19)16-6-2-1-3-7-16/h1-13H,(H,23,26)
• InChI Key: OUIOIHFBNLVWAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H14FN3O2
• Molecular Weight: 359.4 g/mol

Description

N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide, also known as GSK-J4, is a small molecule inhibitor that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been shown to be a potent inhibitor of the histone demethylase JMJD3, which plays a critical role in the regulation of gene expression. In

Mechanism of Action

N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide is a potent inhibitor of JMJD3, which is a histone demethylase that specifically demethylates H3K27me3. By inhibiting JMJD3, N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide can alter the epigenetic landscape of cells, leading to changes in gene expression and cellular phenotype. This mechanism of action has been shown to be effective in a variety of biological systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide have been extensively studied in vitro and in vivo. Inhibition of JMJD3 activity by this compound has been shown to lead to changes in gene expression, cellular differentiation, and cell cycle progression. In addition, N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide has been shown to have anti-inflammatory effects in various models of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide in lab experiments is its specificity for JMJD3. This compound has been shown to be a potent and selective inhibitor of JMJD3, making it a valuable tool for investigating the role of this enzyme in various biological processes. However, one limitation of using N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide is its potential off-target effects. While this compound has been shown to be specific for JMJD3, it is possible that it may have effects on other enzymes or pathways.

Future Directions

There are several potential future directions for research involving N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide. One area of interest is the development of more potent and selective inhibitors of JMJD3, which could have even greater utility in scientific research. Another potential direction is the investigation of the role of JMJD3 in specific biological processes, such as cancer progression or immune cell differentiation. Finally, the use of N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide in combination with other drugs or therapies could lead to new treatment options for various diseases.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide involves the reaction of 4-fluoroaniline, benzaldehyde, and phthalic anhydride in the presence of a catalyst. The resulting compound is then purified using column chromatography. This synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide has been widely used in scientific research as a tool to investigate the role of JMJD3 in various biological processes. This compound has been shown to be effective in inhibiting JMJD3 activity both in vitro and in vivo, leading to changes in gene expression and cellular phenotype. Some of the areas of research where N-(4-fluorophenyl)-4-oxo-3-phenylphthalazine-1-carboxamide has been applied include cancer biology, immunology, and neurobiology.